2-Diisopropylaminoethanol-D14

Core Science & Biosynthesis

Strategic Deuteration of 2-Diisopropylaminoethanol (DIPAE): Synthetic Pathways and Applications

[1]

Strategic Context & Application Scope

2-Diisopropylaminoethanol (DIPAE) is a critical tertiary amino alcohol utilized as a precursor in the synthesis of anticholinergic agents (e.g., Propantheline), local anesthetics, and, significantly, as a Schedule 2 substance under the Chemical Weapons Convention (CWC) due to its role in V-series nerve agent production.

In drug development, deuterated analogs of DIPAE are essential for two primary applications:

• DMPK Internal Standards: High-isotopic-purity analogs (typically

  ) serve as ideal internal standards for LC-MS/MS quantification of DIPAE-derived drugs in biological matrices, eliminating matrix effects and ionization suppression.[1]

• Metabolic Stability Profiling: Deuterium incorporation at the

  -carbon positions relative to the nitrogen (kinetic isotope effect, KIE) can significantly reduce the rate of oxidative dealkylation by Cytochrome P450 enzymes, potentially extending the half-life of pharmaceutical candidates containing this moiety.

This guide details two distinct synthetic pathways to access specific isotopologues: Pathway A (Isopropyl-

) via reductive amination, and Pathway B (Ethyl- ) via direct alkylation.[1]

Retrosynthetic Analysis

The structural dissection of DIPAE reveals two logical disconnection points for deuterium insertion.

Figure 1: Retrosynthetic disconnection strategies for accessing Isopropyl-labeled (Left) and Ethyl-labeled (Right) isotopologues.

Pathway A: Synthesis of DIPAE- (Isopropyl Label)

Target Application: Mass Spectrometry Internal Standard (Mass shift +12 Da). Mechanism: Reductive Amination.[2][1][3][4][5]

This pathway is preferred for generating internal standards due to the low cost and high availability of Acetone-

. The use of Sodium Triacetoxyborohydride (STAB) is recommended over catalytic hydrogenation for small-scale, high-purity synthesis to prevent over-reduction or side reactions.[1]

Reaction Scheme

[2][1]

Detailed Protocol

Reagents:

• Ethanolamine (1.0 eq)[2][1][3]

• Acetone-

  (2.5 eq) [Sigma-Aldrich / CIL][2][1]

• Sodium Triacetoxyborohydride (STAB) (3.0 eq)[2]

• Acetic Acid (AcOH) (Catalytic, 1-2 eq)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1][5]

Step-by-Step Methodology:

• Imine Formation:

  • In a flame-dried round-bottom flask under Argon, dissolve Ethanolamine (10 mmol, 0.61 g) in anhydrous DCE (30 mL).

  • Add Acetone-

    (25 mmol, 1.6 g) and Acetic Acid (1.2 g).

  • Stir at room temperature for 30 minutes to facilitate imine/enamine equilibrium. Note: Molecular sieves (4Å) can be added to push equilibrium but are often unnecessary with STAB.[2]

• Reduction:

  • Cool the mixture to 0°C in an ice bath.

  • Add Sodium Triacetoxyborohydride (30 mmol, 6.36 g) portion-wise over 15 minutes. Caution: Hydrogen gas evolution may occur.[2][1]

  • Allow the reaction to warm to room temperature and stir for 12–16 hours. Monitor by TLC (stained with Ninhydrin) or LC-MS.[2][1]

• Quench & Workup:

  • Quench the reaction by carefully adding saturated aqueous NaHCO

    until pH > 8.[1]

  • Extract with Dichloromethane (DCM) (

    mL).[2][1]

  • Wash the combined organic layers with brine, dry over anhydrous Na

    SO , and filter.

• Purification:

  • Concentrate under reduced pressure.[2][1][6]

  • Purify via distillation (bp ~190°C) or flash column chromatography (DCM:MeOH:NH

    OH gradient) if high purity is required.[2][1]

Yield Expectation: 75–85% isolated yield.

Pathway B: Synthesis of DIPAE- (Ethyl Label)

Target Application: Metabolic Stability Studies (Blocking N-dealkylation/oxidation).[2][1] Mechanism: Nucleophilic Substitution (

).[2][1]

This route targets the ethyl chain.[1] Using 2-Chloroethanol-

avoids the hazards of handling deuterated Ethylene Oxide gas.[1]

Reaction Scheme

[2][1]

Detailed Protocol

Reagents:

• Diisopropylamine (DIPA) (3.0 eq) – Excess used to drive reaction and scavenge HCl.[2]

• 2-Chloroethanol-1,1,2,2-

  (1.0 eq)[1]

• Potassium Carbonate (K

  CO ) (2.0 eq)[2]

• Potassium Iodide (KI) (0.1 eq) – Finkelstein catalyst.[2][1]

• Solvent: Acetonitrile (MeCN) or Toluene.[2][1]

Step-by-Step Methodology:

• Setup:

  • Charge a pressure tube or reflux condenser flask with 2-Chloroethanol-

    (5 mmol) and anhydrous MeCN (15 mL).

  • Add K

    CO (10 mmol) and catalytic KI (0.5 mmol).[2][1]

• Alkylation:

  • Add Diisopropylamine (15 mmol) slowly.

  • Heat the mixture to reflux (80–85°C) for 18–24 hours. The steric bulk of the diisopropylamine makes this

    reaction sluggish compared to linear amines; catalytic KI is crucial here.

• Workup:

  • Cool to room temperature.[2][1] Filter off the inorganic salts (KCl/KI).[1]

  • Concentrate the filtrate to remove solvent and excess Diisopropylamine.

• Purification:

  • The residue is often a mixture of the product and unreacted amine salts.

  • Dissolve in Et

    O, wash with water (to remove unreacted amino alcohol salts if any), dry over MgSO .

  • Distill under vacuum (bulb-to-bulb Kugelrohr is ideal for small scale) to isolate pure DIPAE-

    .[1]

Analytical Validation

To validate the synthesis, compare the NMR signals against the non-deuterated standard.

Table 1: Comparative

H-NMR Data (CDCl , 400 MHz)

Position	Proton Type	Non-Deuterated ( ppm)	DIPAE- (Pathway A)	DIPAE- (Pathway B)[2][1]
Isopropyl-CH	Doublet (12H)	~1.05	Silent	~1.05
Isopropyl-CH	Septet (2H)	~3.00	Silent (or weak broad)	~3.00
N-CH	Triplet (2H)	~2.60	~2.60	Silent
O-CH	Triplet (2H)	~3.50	~3.50	Silent
OH	Broad Singlet	~3.0-4.0	~3.0-4.0	~3.0-4.0

Mass Spectrometry Check:

• Target Mass (M+H):

  • Native: 146.15[2][1]

  • DIPAE-

    : 158.22 (+12 Da)[2][1]

  • DIPAE-

    : 150.17 (+4 Da)[2][1]

Pathway Logic & Mechanism

The following diagram illustrates the mechanistic flow for Pathway A (Reductive Amination), highlighting the critical iminium ion intermediate which ensures selectivity.

Figure 2: Mechanistic pathway for the reductive amination of ethanolamine with acetone-

.

Safety & Compliance

• Chemical Weapons Convention (CWC): DIPAE is a Schedule 2.B.11 precursor.[2][1] While research quantities (mg to g scale) are generally exempt from declaration in many jurisdictions, strict inventory tracking is mandatory.[1]

• Toxicity: DIPAE is corrosive and a severe eye irritant.[2][1][7][8] It absorbs through the skin.[1][7] All synthesis must be conducted in a functioning fume hood with appropriate PPE (nitrile gloves, goggles).[1]

• Waste: Segregate halogenated solvents (DCE) from non-halogenated streams.[2][1]

References

• BenchChem. (2025).[2][1][3] An In-depth Technical Guide to the Synthesis of 2-(Isopropylamino)ethanol. Retrieved from [2]

• Organic Syntheses. (1955).[2][1] 2-Isopropylaminoethanol.[1][3][6] Org. Synth. Coll. Vol. 3, 470. Retrieved from [2]

• Abdel-Magid, A. F., et al. (1996).[1][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.[1]

• Gupta, M., & Sukhninder, K. (2017).[1] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. Global Journal of Pharmacy & Pharmaceutical Sciences. Retrieved from [2]

• Sigma-Aldrich. (n.d.).[2][1] 2-(Diisopropylamino)ethanol Product Sheet. Retrieved from [2][1]

Sources

• 1. 2-(Diisopropylamino)ethanol | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - Isopropylamine and Diisopropylamine from Acetone - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. N,N-Diisopropylaminoethanol - Wikipedia [en.wikipedia.org]
• 8. grokipedia.com [grokipedia.com]

An In-depth Technical Guide to 2-Diisopropylaminoethanol and its Deuterated Analog, 2-Diisopropylaminoethanol-D14

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-Diisopropylaminoethanol, a versatile amino alcohol, and its deuterated isotopologue, 2-Diisopropylaminoethanol-D14. While extensive data is available for the non-deuterated compound, this guide also addresses the specific challenges and solutions related to sourcing and utilizing its D14 counterpart, a critical tool in modern analytical and metabolic studies.

Part 1: The Parent Compound: 2-Diisopropylaminoethanol

2-Diisopropylaminoethanol, also known as N,N-Diisopropylethanolamine, is a colorless to light yellow liquid with a characteristic amine-like odor.[1][2] Its bifunctional nature, possessing both a tertiary amine and a primary alcohol, makes it a valuable intermediate in the synthesis of a wide range of pharmaceuticals and other specialty chemicals.[3]

Chemical Identifiers and Physical Properties

A clear identification of a chemical substance is paramount for reproducibility and safety in research and development. The key identifiers and physicochemical properties of 2-Diisopropylaminoethanol are summarized below.

Identifier/Property	Value	Source(s)
CAS Number	96-80-0	[1][4][5]
IUPAC Name	2-[di(propan-2-yl)amino]ethanol	[3]
Synonyms	N,N-Diisopropylethanolamine, Diisopropylethanolamine	[4][6]
Chemical Formula	C₈H₁₉NO	[1][4]
Molecular Weight	145.24 g/mol	[1][4]
Canonical SMILES	CC(C)N(CCO)C(C)C	[4]
InChI Key	ZYWUVGFIXPNBDL-UHFFFAOYSA-N	[4]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	187-192 °C	[7][8]
Density	0.826 g/mL at 25 °C	[7]
Flash Point	79 °C (175 °F)	[5]
Solubility	Slightly soluble in water	[5]

Synthesis and Applications

The primary industrial synthesis of 2-Diisopropylaminoethanol involves the reaction of diisopropylamine with ethylene oxide. This reaction is a nucleophilic ring-opening of the epoxide and is a common method for the production of amino alcohols.

The utility of 2-Diisopropylaminoethanol in drug development and organic synthesis is significant. It serves as a precursor for the synthesis of various active pharmaceutical ingredients (APIs). Its basic nature also allows it to be used as a catalyst or a pH buffering agent in chemical reactions.[3]

Part 2: The Deuterated Isotopologue: 2-Diisopropylaminoethanol-D14

Isotopically labeled compounds, particularly those substituted with deuterium, are indispensable tools in modern research. They are frequently used as internal standards in quantitative mass spectrometry-based assays (e.g., LC-MS) for pharmacokinetic studies and metabolite identification. The D14 analogue of 2-Diisopropylaminoethanol, where all 14 hydrogen atoms on the two isopropyl groups are replaced with deuterium, offers a significant mass shift, making it an ideal internal standard.

The Challenge of Identification: The Absence of a Dedicated CAS Number

A thorough search of chemical databases and supplier catalogs reveals a critical piece of information: 2-Diisopropylaminoethanol-D14 does not have a readily available, dedicated CAS number. This is not uncommon for highly specialized, isotopically labeled compounds that are not produced on a large commercial scale. Instead of being a standard catalog item, it is more likely to be available through custom synthesis.

The Synthetic Pathway and the Key Precursor: N,N-Diisopropylamine-d14

The logical and most efficient synthetic route to 2-Diisopropylaminoethanol-D14 is analogous to the synthesis of the non-deuterated compound. This involves the reaction of a deuterated precursor, N,N-Diisopropylamine-d14 , with ethylene oxide.

Fortunately, the key deuterated precursor, N,N-Diisopropylamine-d14, is commercially available and has established chemical identifiers.

Identifier	Value	Source(s)
CAS Number	70237-41-1
Alternate CAS Number	1219803-88-9 (for HCl salt)
Chemical Formula	C₆D₁₄HN
Molecular Weight	115.28 g/mol
Suppliers	Toronto Research Chemicals (a subsidiary of LGC Standards)

The availability of this precursor is the crucial first step for any researcher or drug development professional seeking to obtain 2-Diisopropylaminoethanol-D14.

Experimental Workflow: From Precursor to Product

The following diagram outlines the logical workflow for obtaining and utilizing 2-Diisopropylaminoethanol-D14.

Workflow for obtaining and utilizing 2-Diisopropylaminoethanol-D14.

Step-by-Step Protocol for Custom Synthesis

For researchers requiring 2-Diisopropylaminoethanol-D14, a custom synthesis approach is necessary. The following provides a generalized protocol based on the known chemistry of amino alcohol synthesis.

Objective: To synthesize 2-Diisopropylaminoethanol-D14 from N,N-Diisopropylamine-d14.

Materials:

• N,N-Diisopropylamine-d14 (CAS: 70237-41-1)

• Ethylene oxide

• Anhydrous solvent (e.g., diethyl ether or THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere, dissolve N,N-Diisopropylamine-d14 in the anhydrous solvent.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Ethylene Oxide: Slowly add a solution of ethylene oxide in the same anhydrous solvent to the stirred solution of the deuterated amine via the dropping funnel. The reaction is exothermic and the addition rate should be controlled to maintain the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours to ensure complete reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, carefully quench any unreacted ethylene oxide. The reaction mixture is then typically washed with brine, and the organic layer is separated, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield pure 2-Diisopropylaminoethanol-D14.

• Characterization: The final product should be thoroughly characterized by Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the deuteration pattern and by Mass Spectrometry (MS) to confirm the molecular weight.

Part 3: Safety and Handling

Both 2-Diisopropylaminoethanol and its deuterated analog should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

• Hazards: The non-deuterated compound is known to be a skin and eye irritant.[1] It is harmful if swallowed or inhaled.[9]

• Personal Protective Equipment (PPE): Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.

Part 4: Conclusion

2-Diisopropylaminoethanol is a valuable chemical intermediate with well-defined properties and a readily available supply. Its deuterated counterpart, 2-Diisopropylaminoethanol-D14, while not a standard catalog item, is accessible through custom synthesis from the commercially available deuterated precursor, N,N-Diisopropylamine-d14. This guide provides the necessary information for researchers and drug development professionals to understand the properties of the parent compound and to strategically source and utilize its D14 isotopologue for advanced analytical applications. The key to success lies in identifying the correct deuterated starting material and engaging with a reputable custom synthesis provider.

References

• PubChem. 2-Diisopropylaminoethanol. [Link]

• Scientific Laboratory Supplies. 2-(Diisopropylamino)ethanol, >=99%. [Link]

• ChemBK. 2-(diisopropylamino)ethanol. [Link]

• eBay. 2-(Diisopropylamino)ethanol, 99.9%, synthesis, Certified® 30g. [Link]

Sources

• 1. TRC Reference Materials | LGC Standards [lgcstandards.com]
• 2. 2-Diisopropylaminoethanol | 96-80-0 [amp.chemicalbook.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 2-(Diisopropylamino)ethanol = 99 96-80-0 [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. CN1634856A - Process for synthesizing N,N-diisopropyl ethylenediamine - Google Patents [patents.google.com]
• 7. 2-Diisopropylaminoethanol | C8H19NO | CID 7313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. N,N-Diisopropylamine-d14 | LGC Standards [lgcstandards.com]

Technical Guide: Native vs. Deuterated 2-Diisopropylaminoethanol (DIPAE)

[1]

Executive Summary & Core Directive

2-Diisopropylaminoethanol (DIPAE) (CAS: 96-80-0) is a critical amino alcohol used as a precursor in pharmaceutical synthesis (e.g., Fluvastatin), a proton scavenger in organic chemistry, and a marker in environmental degradation studies.[1][2]

This guide analyzes the technical divergence between Native DIPAE and its Deuterated Isotopologues (e.g., DIPAE-d

) . While chemically similar, the substitution of protium ( H) with deuterium ( H) introduces profound changes in mass, vibrational frequency, and reaction kinetics.[1] These differences are exploited in quantitative bioanalysis (LC-MS/MS) and metabolic stability profiling (Deuterium Switch) .[1]

Physicochemical & Structural Divergence

The fundamental difference lies in the nuclear properties of the hydrogen isotopes. Deuterium is twice as heavy as protium, altering the zero-point energy (ZPE) of chemical bonds.[1]

Comparative Properties Table[1]

Feature	Native DIPAE ( H)	Deuterated DIPAE ( H, e.g., )	Technical Implication
Formula		(fully deuterated alkyls)	Mass shift (+14 Da) allows spectral resolution.[1]
Molecular Weight	145.24 g/mol	~159.33 g/mol	Distinct precursor ion in Mass Spectrometry.[1]
C-H/C-D Bond Length	~1.09 Å	~1.085 Å (Shorter)	C-D bond is shorter and stronger due to lower ZPE.[1]
Bond Dissociation Energy	~98 kcal/mol	~100 kcal/mol	Kinetic Isotope Effect (KIE): C-D bonds are harder to break enzymatically.[1]
Lipophilicity (LogP)	1.2 (approx)	Slightly lower ( LogP ~ -0.[1]05)	Deuterated compounds are slightly less lipophilic; usually negligible for HPLC retention.[1]
NMR Silent?	No ( H is active)	Yes ( H is silent in H-NMR)	Deuterated positions disappear from H-NMR spectra.[1]

Structural Visualization

The following diagram contrasts the native structure with a common deuterated form used as an internal standard (

, where all isopropyl and ethyl hydrogens are replaced, or where the ethyl chain is targeted).[1]

Caption: Structural comparison highlighting the mass shift in deuterated isotopologues. The +14 Da shift in DIPAE-d14 ensures no spectral overlap with the native analyte.[1]

Spectroscopic Characterization & Detection

Mass Spectrometry (LC-MS/MS)

This is the primary application area.[1] Deuterated DIPAE serves as a Stable Isotope Labeled (SIL) Internal Standard .[1]

• Mechanism: It co-elutes with native DIPAE (same retention time) but is detected at a different mass-to-charge (

  ) ratio.[1]

• Benefit: It corrects for matrix effects (ion suppression/enhancement) and extraction variability because it experiences the exact same environment as the analyte.

Fragmentation Pathway (ESI+):

• Native (

  146): Precursor Product Ions (e.g., loss of , cleavage of isopropyl).[1]

• Deuterated (

  160): Precursor Shifted Product Ions.[1]

Nuclear Magnetic Resonance (NMR)

• H-NMR: In native DIPAE, the isopropyl methine proton appears as a septet (~3.0 ppm).[1] In deuterated DIPAE (isopropyl-d7), this signal vanishes .[1]
• H-NMR: Can be used to verify the isotopic purity (enrichment level) of the synthesized standard.[1]

The Kinetic Isotope Effect (KIE) in Drug Development[1][3]

When DIPAE derivatives are explored as pharmaceutical agents, deuteration is used to modulate metabolic stability.[1] This utilizes the Primary Kinetic Isotope Effect .[3]

Mechanism

Metabolic enzymes (like Cytochrome P450) often degrade amines via N-dealkylation , which requires breaking a C-H bond adjacent to the nitrogen (

-carbon).[1]

• C-H Bond: Lower activation energy. Rapid metabolism.[1]

• C-D Bond: Higher activation energy (due to lower zero-point energy).[1] Slower metabolism.[1][4]

Equation:

If , the deuterated compound has a longer half-life ( ) in vivo.[1]

Caption: The Deuterium Switch. Replacing H with D at metabolic "hotspots" raises the activation energy for bond cleavage, extending drug half-life.[1]

Experimental Protocols

Protocol: Synthesis of DIPAE-d14 (General Route)

Note: This synthesis requires a controlled laboratory environment compliant with chemical precursor regulations.

Reagents:

• Deuterated Acetone (

  ): Source of isopropyl deuterium.[1]

• Ammonium Acetate / Sodium Cyanoborohydride: Reductive amination agents.

• Ethylene Oxide: To form the ethanol chain.[1]

Workflow:

• Reductive Amination: React

  with Acetone- and (deuterated reducing agent) to form Diisopropylamine- .[1]

  • Reaction:

• Ethoxylation: React Diisopropylamine-

  with Ethylene Oxide (or Ethylene Oxide- for full deuteration) in a sealed autoclave at 100°C.

  • Reaction:

    [1]

• Purification: Distillation (BP ~190°C).

• Validation: Check

  via MS and isotopic enrichment via H-NMR (absence of isopropyl peaks).

Protocol: LC-MS/MS Quantification Using DIPAE-d14

Objective: Quantify trace DIPAE in biological plasma.[1]

• Stock Preparation:

  • Dissolve Native DIPAE in MeOH (1 mg/mL).[1]

  • Dissolve DIPAE-

    in MeOH (1 mg/mL).

• Sample Spiking:

  • Add 50

    L of plasma sample to tube.

  • Add 10

    L of Internal Standard Solution (DIPAE- , 100 ng/mL).

• Extraction:

  • Protein Precipitation: Add 200

    L Acetonitrile (cold). Vortex 1 min. Centrifuge 10,000g for 5 min.

  • Transfer supernatant to LC vial.

• LC Parameters:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7

    m).[1]

  • Mobile Phase: A: 0.1% Formic Acid in

    ; B: Acetonitrile.[1]

  • Gradient: 5% B to 95% B over 3 mins.

• MS Parameters (MRM Mode):

  • Native:

    (Loss of isopropyl).[1]

  • Deuterated:

    (Corresponding loss).[1]

• Calculation:

  • Plot Area Ratio (

    ) vs. Concentration.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 7313, 2-(Diisopropylamino)ethanol. Retrieved from [Link][1]

• Gant, T. G. (2014).[1] Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry, 57(9), 3595–3611.[1] [Link]

• NIST Mass Spectrometry Data Center. (2025).[1] Mass Spectrum of 2-(Diisopropylamino)ethanol. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link][1]

Sources

• 1. CAS 96-80-0: 2-(Diisopropylamino)ethanol | CymitQuimica [cymitquimica.com]
• 2. 2-(Diisopropylamino)ethanol | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Combining Solvent Isotope Effects with Substrate Isotope Effects in Mechanistic Studies of Alcohol and Amine Oxidation by Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Navigating the Safety Landscape of 2-Diisopropylaminoethanol-D14: A Technical Guide

Chemical and Physical Identity

2-Diisopropylaminoethanol, also known as N,N-Diisopropylethanolamine, is a colorless to slightly yellow liquid.[1] It is an amino alcohol, a class of organic compounds containing both an amine and a hydroxyl functional group.[2] This dual functionality dictates its chemical behavior and reactivity.

Property	Value
CAS Number	96-80-0 (for non-deuterated form)
Molecular Formula	C8H19NO
Molecular Weight	145.24 g/mol [3][4]
Boiling Point	187-192 °C[1][5]
Melting Point	-39 °C[3][5]
Flash Point	64 °C (147 °F)[3][6]
Density	0.826 g/mL at 25 °C[1][5]
Solubility	Slightly soluble in water[1][7]
Vapor Pressure	<100 Pa at 20 °C[6]

Hazard Identification and GHS Classification

2-Diisopropylaminoethanol is classified as a hazardous substance.[8] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear picture of its potential dangers.

GHS Pictograms:

• Corrosive: (GHS05)

• Toxic: (GHS06)

Signal Word: Danger[9][10]

Hazard Statements:

• H302: Harmful if swallowed.[9][10]

• H311: Toxic in contact with skin.[6][9]

• H314: Causes severe skin burns and eye damage.[6][9][10]

• H331: Toxic if inhaled.[6][9]

• H335: May cause respiratory irritation.[9]

• H412: Harmful to aquatic life with long lasting effects.[9]

The primary hazards are its corrosivity and toxicity through multiple routes of exposure. Contact with skin or eyes can cause severe burns, and inhalation or ingestion can be toxic.[1][7][8]

Safe Handling and Storage Protocols

Given its hazardous nature, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Caption: Recommended Personal Protective Equipment for handling 2-Diisopropylaminoethanol-D14.

Engineering Controls

• Ventilation: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[9]

• Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible.

Storage

Proper storage is crucial to prevent accidents and maintain chemical integrity.

• Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

• Incompatibilities: Keep away from acids, strong oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[1][7] Reaction with strong reducing agents can generate flammable hydrogen gas.[7][9]

• Materials to Avoid: Do not use aluminum or galvanized containers.[8]

First-Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Sources

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• 6. N,N-Diisopropylaminoethanol - Wikipedia [en.wikipedia.org]
• 7. 2-Diisopropylaminoethanol | C8H19NO | CID 7313 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

Technical Guide: Isotopic Purity Specifications for 2-Diisopropylaminoethanol-D14

Executive Summary: The Precision Imperative

2-Diisopropylaminoethanol-D14 (2-DIPAE-D14) is not merely a reagent; it is a high-precision metrological tool. As the fully deuterated isopropyl analog of 2-Diisopropylaminoethanol (a Chemical Weapons Convention Schedule 2 precursor), its primary utility in pharmaceutical research lies in its role as a Stable Isotope Labeled (SIL) Internal Standard for LC-MS/MS bioanalysis and as a mechanistic probe in Deuterium Switch drug design.

In quantitative bioanalysis, the reliability of data is directly proportional to the isotopic purity of the internal standard. A failure in isotopic specifications—specifically the presence of unlabeled (D0) isotopologues—can lead to "cross-talk" interference, artificially inflating analyte concentrations and compromising pharmacokinetic (PK) curves.

This guide moves beyond basic certificates of analysis (CoA) to establish a rigorous, self-validating specification framework for 2-DIPAE-D14.

Structural & Isotopic Definition

To define purity, we must first define the target structure. 2-DIPAE-D14 represents the selective perdeuteration of the two N-isopropyl groups.

• Chemical Formula:

• Unlabeled CAS: 96-80-0[1]

• Target Labeling:

  -Bis(1,1,1,2,3,3,3-heptadeuterio-2-propyl)aminoethanol

• Molecular Weight: ~159.25 g/mol (vs. 145.15 g/mol for unlabeled)

The Deuterium Distribution (D14)

The "D14" designation implies the replacement of all 14 protons on the isopropyl moieties:

• Methyl Groups: 4 x

  = 12 Deuteriums

• Methine Groups: 2 x

  = 2 Deuteriums

• Backbone: The ethanol chain (

  ) remains unlabeled ( ).

Critical Quality Attributes (CQAs) & Specifications

The following specifications are designed to ensure the material is suitable for trace-level LC-MS/MS quantitation (picogram/mL range).

Table 1: Recommended Specification Framework

Parameter	Specification	Rationale	Analytical Method
Chemical Purity	(Area %)	Ensures no interference from synthesis byproducts (e.g., mono-isopropyl amine).	GC-FID or HPLC-CAD
Isotopic Enrichment		Average deuterium incorporation across all labeled sites.	-NMR
Isotopologue Purity (D14)		The abundance of the specific D14 species.	LC-HRMS
Unlabeled Content (D0)		CRITICAL: Prevents false positives in the analyte channel (cross-talk).	LC-MS/MS (MRM)
Water Content		Amino alcohols are hygroscopic; water dilutes the standard.	Karl Fischer
Appearance	Colorless to pale yellow liquid	Oxidation leads to yellowing (N-oxide formation).	Visual

Analytical Methodologies & Protocols

Isotopic Enrichment via -qNMR

Principle: In the

-NMR spectrum of 2-DIPAE-D14, the signals corresponding to the isopropyl groups (septet at ~3.0 ppm and doublet at ~1.0 ppm) should be effectively "silent" compared to the ethanol backbone signals.

Protocol:

• Solvent: Dissolve 10 mg of 2-DIPAE-D14 in 600 µL of

  (99.8% D).

• Acquisition: Acquire a standard proton spectrum (min 16 scans, d1=10s to ensure relaxation).

• Integration:

  • Calibrate the triplet at ~3.5 ppm (

    ) to an integral of 2.00.

  • Integrate the residual regions where isopropyl methyls (~1.0 ppm) and methines (~3.0 ppm) would appear.

• Calculation:

Isotopologue Distribution via LC-HRMS

Principle: High-Resolution Mass Spectrometry (HRMS) resolves the isotopic envelope to quantify the ratio of D14 vs. D13, D12, etc.

Protocol:

• System: Q-TOF or Orbitrap MS coupled to UHPLC.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[2]

• Gradient: 5% B to 95% B over 5 minutes (C18 column).

• Analysis: Extract the mass spectrum at the retention time of 2-DIPAE.

• Target Ions:

  • D14

    : ~160.2435

  • D13

    : ~159.2372

  • D0

    : ~146.1545

• Data Processing: Calculate the relative abundance of the D14 peak relative to the sum of all isotopologue peaks.

Synthesis Logic & Impurity Origins[4]

Understanding the synthesis is crucial for troubleshooting impurity profiles. The synthesis of 2-DIPAE-D14 typically involves the Reductive Amination of ethanolamine with Acetone-d6 .

Mechanism & Diagram

To achieve D14 (fully deuterated isopropyls), one cannot simply use Acetone-d6 and Hydrogen gas (

). Using would introduce a proton at the methine position, resulting in D12 (two isopropyls with -methines).

• Requirement: Use Acetone-d6 (

  ) AND Deuterium gas ( ) or a deuteride reducing agent ( ).

Graphviz Workflow: Synthesis & Impurity Logic

Figure 1: Synthesis pathways illustrating the necessity of deuterated reducing agents to achieve D14 specification and avoid D12 impurities.

QC Workflow for Drug Development

In a regulated drug development environment (GLP/GMP), the incoming inspection of 2-DIPAE-D14 must follow a decision tree to ensure assay validity.

Graphviz Workflow: Quality Control Decision Tree

Figure 2: Step-by-step Quality Control decision tree for validating deuterated internal standards.

Regulatory & Handling (CWC Compliance)

WARNING: 2-Diisopropylaminoethanol is listed under Schedule 2, Part B of the Chemical Weapons Convention (CWC).

• Implication: Although deuterated, many national authorities (e.g., BIS in the US, NACWC) regulate isotopically labeled variants of Schedule 2 chemicals identically to the parent compound.

• Action: Ensure your facility has the appropriate Schedule 2 declaration/permit before synthesis or procurement.

• Storage: Store under nitrogen in a cool, dry place. Amino alcohols absorb

  from the air to form carbamates, which appear as impurities in HPLC.

References

• ResolveMass Laboratories. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass. [Link]

• PubChem. (2025).[3] 2-Diisopropylaminoethanol Compound Summary. National Library of Medicine. [Link]

Sources

• 1. CAS 96-80-0: 2-(Diisopropylamino)ethanol | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Diisopropylaminoethanol | C8H19NO | CID 7313 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Guide to the Preparation of Robust Calibration Curves Using 2-Diisopropylaminoethanol-D14 as an Internal Standard

Abstract

This application note provides a comprehensive, technically detailed guide for researchers, scientists, and drug development professionals on the preparation of calibration curves for the quantification of 2-Diisopropylaminoethanol (DIPEA) or related analytes using its stable isotope-labeled analogue, 2-Diisopropylaminoethanol-D14 (DIPEA-D14), as an internal standard (IS). The protocol leverages the principle of Isotope Dilution Mass Spectrometry (IDMS), the gold standard for quantitative analysis, to ensure high accuracy, precision, and reliability in analytical data.[1][2] This document outlines the scientific rationale behind experimental choices, provides step-by-step protocols, and offers guidance on data analysis and validation in line with regulatory expectations.

Introduction: The Rationale for Isotope Dilution

2-Diisopropylaminoethanol (DIPEA) is an organic compound used as a reagent and building block in the synthesis of various chemicals, including pharmaceuticals.[3][4] Accurate quantification of DIPEA in complex matrices, such as biological fluids or environmental samples, is critical for pharmacokinetic studies, manufacturing process control, and safety assessments.

Quantitative analysis using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) is susceptible to variations arising from sample preparation (e.g., extraction efficiency), matrix effects (ion suppression or enhancement), and instrument drift.[5] To compensate for these potential sources of error, an internal standard is employed.[6][7] The ideal internal standard is a compound that behaves chemically and physically identically to the analyte of interest.[1]

A stable isotope-labeled (SIL) analogue, such as 2-Diisopropylaminoethanol-D14, is the most appropriate choice for an internal standard in mass spectrometry-based assays.[2][8] DIPEA-D14 is structurally identical to DIPEA, except that fourteen hydrogen atoms have been replaced with deuterium. This results in a compound that co-elutes chromatographically and exhibits the same ionization efficiency and extraction recovery as the analyte, but is distinguishable by its higher mass.[1] This approach, known as Isotope Dilution Mass Spectrometry (IDMS), allows for the correction of analytical variability by using the ratio of the analyte's signal to the internal standard's signal, leading to highly robust and reliable quantification.[9]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a primary ratio method of measurement that produces highly accurate results. The core principle involves adding a known quantity of an isotopically enriched standard (DIPEA-D14) to a sample containing an unknown quantity of the natural analyte (DIPEA).[9] After allowing the standard and analyte to equilibrate within the sample matrix, the sample is processed and analyzed by mass spectrometry.

The mass spectrometer measures the intensity ratio of a selected ion for the analyte to that of the corresponding ion for the internal standard. Because the amount of internal standard added is known, this measured intensity ratio can be used to calculate the precise concentration of the analyte in the original sample. Quantification is based on a direct mathematical relationship derived from isotopic ratios and does not depend on sample recovery to achieve accuracy.[10] A calibration curve is generated by plotting the response ratio (Analyte Peak Area / IS Peak Area) against the known concentration of the analyte in a series of prepared standards.[11][12]

Experimental Protocols

This section provides detailed, step-by-step methodologies for preparing stock solutions and calibration curve standards.

Required Materials and Reagents

• Analyte: 2-Diisopropylaminoethanol (DIPEA), analytical standard grade (>99% purity)

• Internal Standard: 2-Diisopropylaminoethanol-D14 (DIPEA-D14), certified standard with high isotopic enrichment (≥98%)[5]

• Solvent: HPLC or LC-MS grade Methanol or Acetonitrile. The choice of solvent should be based on analyte solubility and compatibility with the chromatographic system.[3]

• Matrix: The same biological or experimental matrix as the study samples (e.g., human plasma, water, etc.).[12]

• Equipment:

  • Calibrated analytical balance (4 or 5 decimal places)

  • Class A volumetric flasks (various sizes: 1, 5, 10, 50 mL)

  • Calibrated micropipettes (P10, P100, P1000)

  • Vortex mixer

  • Microcentrifuge tubes or autosampler vials

Protocol 1: Preparation of Stock Solutions

Accurate preparation of stock solutions is foundational to the entire quantitative assay. All weighing and volumetric measurements must be performed with calibrated equipment.

• Analyte (DIPEA) Stock Solution (S0) - 1.0 mg/mL:

  • Accurately weigh approximately 10.0 mg of DIPEA analytical standard into a 10 mL Class A volumetric flask. Record the exact weight.

  • Add approximately 7 mL of the chosen solvent (e.g., Methanol) and vortex gently until the standard is fully dissolved.

  • Bring the flask to the 10 mL mark with the same solvent.

  • Cap and invert the flask 10-15 times to ensure homogeneity.

  • Calculate the exact concentration based on the weight recorded. Label clearly and store at the recommended temperature (e.g., -20°C).

• Internal Standard (DIPEA-D14) Stock Solution (IS0) - 1.0 mg/mL:

  • Following the same procedure as above, accurately weigh approximately 10.0 mg of DIPEA-D14 into a separate 10 mL Class A volumetric flask.

  • Dissolve and bring to volume with the same solvent used for the analyte stock.

  • Calculate the exact concentration, label clearly (e.g., "IS Stock"), and store under the same conditions as the analyte stock.

Protocol 2: Preparation of Working Solutions and Calibration Standards

This protocol describes the serial dilution of the stock solutions to create a set of calibration standards (calibrators) and a working solution for the internal standard. The concentrations below are examples and should be adjusted to cover the expected concentration range of the analyte in study samples.[12][13]

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the Analyte Stock Solution (S0). This minimizes pipetting errors associated with diluting from a highly concentrated stock.

• Internal Standard Working Solution (IS Work): Prepare a working solution of DIPEA-D14 that, when added to samples, will result in a final concentration that provides a consistent and robust signal. A typical target concentration in the final sample is 50-100 ng/mL.

  • Example: To prepare a 10 µg/mL (10,000 ng/mL) IS working solution, dilute 100 µL of the 1.0 mg/mL IS Stock Solution (IS0) into 9.9 mL of solvent in a 10 mL volumetric flask.

• Preparation of Calibration Curve Standards (in Matrix):

  • Label a set of microcentrifuge tubes for each calibration level (e.g., Blank, Zero, CAL 1 through CAL 8).

  • Pipette the appropriate volume of the matrix into each tube (e.g., 90 µL).

  • Spike each tube with the corresponding analyte working solution to achieve the final concentrations detailed in Table 1.

  • Add a consistent volume of the Internal Standard Working Solution to every tube except the Blank.

  • Vortex each tube thoroughly. These calibrators are now ready for the sample extraction procedure.

Causality Note: The internal standard is added to all samples, including calibrators and quality controls (QCs), at a single, consistent concentration.[8] This ensures that the ratio of analyte to IS is directly proportional to the analyte concentration, effectively normalizing for any volumetric inconsistencies or extraction variations during sample processing.

Workflow for Calibration Standard Preparation

The following diagram illustrates the logical flow from high-concentration stock solutions to the final set of calibration standards ready for analysis.

Sources

• 1. imreblank.ch [imreblank.ch]
• 2. Isotope dilution mass spectrometry: definitive methods and reference materials in clinical chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. resolvemass.ca [resolvemass.ca]

Application Note: High-Resolution Mass Spectrometry (LC-HRMS) Analysis of 2-Diisopropylaminoethanol-D14

Executive Context & Analytical Challenges

2-Diisopropylaminoethanol (DIPA) is a low-molecular-weight, highly polar amino alcohol. It holds significant dual-use importance: it is a primary degradation product and precursor of the V-series nerve agent VX[1], and serves as a critical synthetic intermediate for antimuscarinic pharmaceuticals such as propantheline[2].

Analyzing DIPA in complex environmental (soil/water) or biological (urine/plasma) matrices presents severe analytical challenges. Its high polarity (LogP ~1.1)[3] results in poor retention on traditional reversed-phase liquid chromatography (RPLC) columns, causing it to elute in the void volume where matrix-induced ion suppression is most severe[4]. To achieve absolute, matrix-independent quantification, this protocol utilizes 2-Diisopropylaminoethanol-D14 (DIPA-D14) as a stable isotope-labeled internal standard (SIL-IS)[5][6] coupled with Zwitterionic Hydrophilic Interaction Liquid Chromatography and High-Resolution Mass Spectrometry (Z-HILIC-HRMS).

Scientific Rationale & Causality

The Causality of Isotope Dilution Mass Spectrometry (IDMS)

When analyzing trace levels of DIPA, co-eluting matrix components compete for charge droplets in the Electrospray Ionization (ESI) source, leading to unpredictable signal suppression. By spiking the sample with DIPA-D14 prior to extraction, we create a self-correcting analytical system. Because DIPA-D14 shares the exact physicochemical properties of native DIPA—differing only by an isotopic mass shift of 14.0879 Da—it co-elutes perfectly. Any matrix effect suppresses both the native analyte and the SIL-IS equally, rendering the Area Ratio (Native/IS) completely independent of matrix variations.

Logical framework demonstrating how DIPA-D14 corrects for ESI matrix effects.

Chromatographic Causality: Why Z-HILIC?

Instead of relying on ion-pairing agents in RPLC (which heavily contaminate HRMS systems), we employ a Z-HILIC approach[4]. The causality of this choice is rooted in the partition mechanism: HILIC utilizes a highly organic mobile phase (e.g., 90% acetonitrile) which forces the polar DIPA to partition into a water-enriched layer immobilized on the silica surface. This provides excellent retention for polar amines. Furthermore, the high organic content entering the MS source significantly enhances ESI desolvation efficiency, boosting overall sensitivity.

Experimental Methodologies

Reagents and Sample Preparation

Caution: Handle all samples suspected of containing CWA degradation products in a certified fume hood using appropriate PPE.

• Stock Solution Preparation : Reconstitute 10 mg of DIPA-D14[5] in 10 mL of LC-MS grade Acetonitrile to yield a 1 mg/mL stock. Store at -20°C.

• Working IS Solution : Dilute the stock to 100 ng/mL using Acetonitrile:Water (90:10, v/v).

• Extraction (Dilute-and-Shoot for Aqueous Matrices) :

  • Aliquot 100 µL of the sample (e.g., urine or environmental water) into a 1.5 mL microcentrifuge tube.

  • Add 400 µL of the Working IS solution. Causality: The 4:1 organic addition serves a dual purpose—it precipitates endogenous proteins and matches the sample diluent to the high-organic starting conditions of the HILIC gradient, preventing peak distortion.

  • Vortex aggressively for 30 seconds.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer 200 µL of the supernatant to an autosampler vial equipped with a glass insert.

Step-by-step HILIC-HRMS workflow for DIPA-D14 sample preparation and analysis.

LC-HRMS Instrumental Setup

The analysis is performed on a Q-Exactive Orbitrap or equivalent High-Resolution Mass Spectrometer coupled to a UHPLC system[7].

Chromatographic Conditions:

• Column : Accucore HILIC (100 mm × 2.1 mm, 2.6 µm)[4].

• Column Temperature : 30°C.

• Mobile Phase A : 10 mM Ammonium formate in Water with 0.1% formic acid. (Note: Ammonium formate is critical to maintain ionic strength in the HILIC water layer, ensuring reproducible retention times).

• Mobile Phase B : 10 mM Ammonium formate in 90:10 Acetonitrile:Water with 0.1% formic acid.

• Injection Volume : 2 µL.

Table 1: HILIC UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.30	5	95
1.0	0.30	5	95
5.0	0.30	40	60
7.0	0.30	40	60
7.1	0.30	5	95
10.0	0.30	5	95

Mass Spectrometry Parameters: Operate the HRMS in Positive Heated Electrospray Ionization (HESI+) mode using Parallel Reaction Monitoring (PRM) to ensure maximum selectivity against isobaric background ions[8].

Table 2: HRMS PRM Parameters and Exact Mass Transitions

Analyte	Precursor Ion [M+H]⁺ (m/z)	Resolution (MS1/MS2)	NCE (%)	Primary Fragment Ions (m/z)
Native DIPA	146.1539[9]	70,000 / 17,500	25	44.049, 86.096
DIPA-D14 (IS)	160.2418	70,000 / 17,500	25	50.091, 96.148

Self-Validating System & Quality Control

To ensure the trustworthiness of the generated data, the analytical sequence must operate as a self-validating system:

• System Suitability Test (SST) : Prior to running samples, inject a 10 ng/mL neat standard of DIPA and DIPA-D14. The signal-to-noise ratio (S/N) for the exact mass extracted ion chromatogram (XIC) must be ≥ 100. Retention time drift between the native and IS must be ≤ 0.02 minutes.

• Carryover Validation : A solvent blank (90:10 Acetonitrile:Water) MUST immediately follow the highest calibration standard. The blank must show an integrated area of < 0.1% of the Lower Limit of Quantification (LLOQ) for both m/z 146.1539 and 160.2418.

• Matrix Effect Monitoring : Continuously monitor the absolute peak area of the DIPA-D14 IS across all unknown samples. A deviation of > 30% from the mean IS area of the calibration standards indicates a severe matrix anomaly or extraction failure, flagging the sample for re-dilution.

References

• 2-Diisopropylaminoethanol | C8H19NO | CID 7313 - PubChem. National Institutes of Health (NIH). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJT82Ft5tH8cajcBWfpWOlu1_ontyiKAF82-mAiUKj6O7il6HHbUqM50NLhXJbPSMODnH2XecNugUZbsRuAm6UREWAyKBiDNwqroTCPDMEumUd2uuGjuaA2o0B8kogRtW3Q9MHkZoND60=]
• Microbial degradation of organophosphorus compounds | FEMS Microbiology Reviews. Oxford Academic. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtLl0CN4e6WNSxHGcsDu_MEdatRMs52OEbWRRe93GLbhgB6DLxpMOrmX0Hv7nPz26vDrCTY-gfAWCgq1L5vcmNbGhJVX8hVlYp4IKwLp4OXVV9r_Xk6lZcQ7NLASv7WnSzXSy_43tYsUPs2V9ZnPkcZ0Q=]
• 96-80-0 2-Diisopropylaminoethanol C8H19NO, Formula, NMR, Boiling Point, Density, Flash Point. Guidechem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGO0cxGAS0Qe2ZiZNB2y8rruYelCfFRYhvfg9E_yppc_3XvP0k35FkrVqO08c_mDSpmOQw1iOFnMSJ0_fOou31GQ5yJZp0HIPhE2PBI7yjzQ3cVv1yJ_hd2O9NhmHcl_ndlCgJb6oGtovzOZ9M9fsY=]
• Laboratory Supplies, Equipments & Biotech Products in India (2-Diisopropylaminoethanol-D14). Biomall. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8toz-dkCMsMpj8hO_iVEKCJj8zSTwv9E6Iy3X3V2zprlbEbZoprsse55j1MEwGR4KSf4MpZl5ZmqN6JQ6dmIDl2MB1AQiWkrz9_KH3CU8lhrXgD0A-NgCjLHpWrrhps_Rrgjw0RwA6tE=]
• Buy Online CAS Number 70237-42-2 - TRC - 2-Diisopropylaminoethanol-D14. LGC Standards. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRmjyhue39FAnT6RQCCFBefErLF4RQ3YB3ewm4ZLX2rrTueH0lPW0lEkoicDtCaTFPOCRripLLxnlz8lBrKehVj02HIe95AbXu_a5ySY_WTJ_rGx-2HbSJUUDto0Nz7yj1hOlZoHslj0_UHg==]
• Propantheline | 298-50-0. Benchchem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGP-BpLXKiLjrELBdHyYdUrMkgphRVdkxLnDGCuJ2d0WAiyybpQfKZYiX-9bPxDU6oHJzR4tDbkGU3_e3Izxdrf8ycR99tQ8roTa693vyTWtK0LkUCNYRex6DifqfLr-p-RPr0yx9ZKkw==]
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Technical Notes & Optimization

Minimizing deuterium exchange in 2-Diisopropylaminoethanol-D14 solutions

Welcome to the technical support center for 2-Diisopropylaminoethanol-D14. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on minimizing deuterium exchange and ensuring the isotopic integrity of your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with this deuterated compound.

Troubleshooting Guide: Investigating and Resolving Deuterium Exchange

Encountering unexpected deuterium loss can be a significant setback in your research. This guide provides a systematic approach to diagnosing and resolving issues related to deuterium exchange in your 2-Diisopropylaminoethanol-D14 solutions.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting deuterium exchange issues.

Caption: A step-by-step workflow for diagnosing and mitigating deuterium exchange.

Frequently Asked Questions (FAQs)

Preparation and Handling

Q1: What is the primary cause of deuterium exchange in 2-Diisopropylaminoethanol-D14 solutions?

A1: The primary cause of deuterium exchange is the presence of labile protons in the solution, most commonly from water (H₂O).[1] The hydroxyl (-OH) and potentially the amine (-NH, although less likely for a secondary amine) groups on the 2-Diisopropylaminoethanol-D14 molecule can exchange their deuterium atoms with hydrogen atoms from protic solvents like water, alcohols, or from acidic or basic contaminants.[1][2]

Q2: What type of solvent should I use to prepare my 2-Diisopropylaminoethanol-D14 solutions?

A2: To minimize deuterium exchange, it is crucial to use anhydrous aprotic solvents.[3] Recommended solvents include:

• Acetonitrile (ACN)

• Dimethyl Sulfoxide (DMSO)

• Chloroform (without acidic impurities)

• Dichloromethane (DCM)

Avoid protic solvents such as water, methanol, and ethanol, as they contain readily exchangeable protons that will dilute the isotopic purity of your compound.[3]

Q3: How should I properly store my 2-Diisopropylaminoethanol-D14 and its solutions?

A3: Proper storage is critical for maintaining the stability and isotopic enrichment of 2-Diisopropylaminoethanol-D14.

Condition	Recommendation	Rationale
Temperature	Store in a refrigerator at 2-8°C.[4][5]	Lower temperatures slow down the rate of potential degradation and exchange reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[4]	This prevents exposure to atmospheric moisture and oxygen, which can contribute to degradation and deuterium exchange.
Container	Use a tightly sealed container, such as an amber glass vial with a PTFE-lined cap.[5][6]	This protects the compound from light and prevents the ingress of moisture.
Solutions	Store prepared solutions under the same conditions as the neat compound.	To maintain the integrity of the solution for as long as possible.

Q4: What are the best practices for handling 2-Diisopropylaminoethanol-D14 to prevent contamination with water?

A4: Rigorous exclusion of moisture is paramount.

• Use Dry Glassware: All glassware should be oven-dried at a high temperature (e.g., 120°C) for several hours and cooled in a desiccator before use.

• Inert Atmosphere Handling: Whenever possible, handle the compound and prepare solutions in a glove box or under a stream of dry inert gas (argon or nitrogen).[6]

• Anhydrous Solvents: Use freshly opened bottles of anhydrous solvents or solvents that have been properly dried over molecular sieves.

• Syringe Techniques: Use dry syringes and needles for transferring the compound and solvents.

Factors Influencing Deuterium Exchange

Q5: How does pH affect the stability of the deuterium labels?

A5: The rate of hydrogen-deuterium exchange is significantly influenced by pH. Both acidic and basic conditions can catalyze the exchange process.[1] For many molecules, the rate of exchange is at a minimum around a neutral to slightly acidic pH. It is crucial to avoid both strong acids and bases in your solutions and to use neutral, well-cleaned glassware to prevent surface-catalyzed exchange.[4][7]

Q6: Does temperature play a role in deuterium exchange?

A6: Yes, temperature is a critical factor. Higher temperatures increase the kinetic energy of molecules, thereby accelerating the rate of deuterium exchange.[8] Therefore, it is recommended to prepare and store solutions at low temperatures (e.g., on ice or in a cooled autosampler) whenever feasible.[3]

Visualizing Key Stability Factors

The following diagram illustrates the key factors that can influence the stability of deuterium labels on 2-Diisopropylaminoethanol-D14.

Caption: Key environmental factors affecting the isotopic integrity of 2-Diisopropylaminoethanol-D14.

Experimental Protocols

Protocol 1: Quantification of Deuterium Exchange by ¹H NMR Spectroscopy

This protocol provides a method to determine the extent of deuterium back-exchange to hydrogen.

1. Materials:

• 2-Diisopropylaminoethanol-D14 solution to be tested.

• Anhydrous deuterated NMR solvent (e.g., Chloroform-d, Acetonitrile-d3).

• Internal standard with a known concentration and a signal in a clear region of the spectrum (e.g., 1,3,5-trichlorobenzene).

• NMR tubes and caps.

2. Procedure:

• Prepare a stock solution of the internal standard in the chosen anhydrous deuterated NMR solvent.

• In a clean, dry NMR tube, add a precise volume of the 2-Diisopropylaminoethanol-D14 solution to be analyzed.

• Add a precise volume of the internal standard stock solution to the NMR tube.

• Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (typically 5 times the longest T1) to allow for full relaxation of all protons for accurate integration.

• Integrate the signal corresponding to the protons that have back-exchanged on the 2-Diisopropylaminoethanol molecule (e.g., the hydroxyl proton) and the signal of the internal standard.

• Calculate the concentration of the back-exchanged species relative to the known concentration of the internal standard. This will give you the amount of hydrogen that has replaced deuterium.

Protocol 2: Quantification of Deuterium Exchange by Mass Spectrometry

This protocol outlines a general approach for assessing deuterium loss using mass spectrometry.

1. Materials:

• 2-Diisopropylaminoethanol-D14 solution.

• Anhydrous aprotic solvent for dilution (e.g., acetonitrile).

• Mass spectrometer (e.g., LC-MS or direct infusion ESI-MS).

2. Procedure:

• Prepare a dilute solution of your 2-Diisopropylaminoethanol-D14 in the anhydrous aprotic solvent. The concentration should be suitable for your mass spectrometer's sensitivity.

• Analyze the sample by mass spectrometry in full scan mode.

• Examine the mass spectrum for the molecular ion peak of 2-Diisopropylaminoethanol-D14 and any lower mass isotopologues.

• The presence of ions with masses corresponding to the loss of one or more deuterium atoms (M-1, M-2, etc.) indicates deuterium exchange.

• The relative intensities of these peaks can be used to estimate the extent of deuterium loss. For more accurate quantification, a calibration curve with standards of known isotopic purity may be necessary. It is also important to account for any potential back-exchange that may occur during the analysis itself.[9][10]

References

• Chalmers, M. J., et al. (2011). A hydrogen/deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis. Methods, 54(2), 247-255.

• Scientific Laboratory Supplies. (n.d.). 2-(Diisopropylamino)ethanol, >=99%. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Exchangeable Protons and Deuterium Exchange. Retrieved from [Link]

• Huang, R. Y.-C., & Chen, G. (2023). A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis. Biophysics Reports, 9(2), 145-154.
• Patria, C. M., et al. (2007). Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes. Journal of the American Society for Mass Spectrometry, 18(9), 1665-1673.

• Wikipedia. (n.d.). Hydrogen–deuterium exchange. Retrieved from [Link]

• Spectroscopy Online. (2020, November 16). Hydrogen–Deuterium Exchange Mass Spectrometry. Retrieved from [Link]

• Chu, I.-T., & Pielak, G. J. (2023). Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells. Magnetic Resonance Letters.

• JoVE. (n.d.). Practical Methods for Deuterium Exchange/Mass Spectrometry. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). 2-(Diisopropylamino)ethanol, >. Retrieved from [Link]

• GTI Laboratory Supplies. (n.d.). 2-(Diisopropylamino)ethanol, 99.9%, synthesis, Certified. Retrieved from [Link]

• EurekAlert!. (2023, June 24). A hydrogen–deuterium exchange mass spectrometry-based protocol for protein-small molecule interaction analysis. Retrieved from [Link]

• bioRxiv. (2025, November 13). Spatially Resolved Determination of Small Molecule–Protein Affinities by Hydrogen–Deuterium Exchange Mass Spectrometry.

• PubChem. (n.d.). 2-Diisopropylaminoethanol. Retrieved from [Link]

• Biophysics Reports. (2023, September 8). A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis. Retrieved from [Link]

• Portland Press. (2023, March 29). Fundamentals of HDX-MS. Retrieved from [Link]

• Han, X., et al. (2015). Peptide-level interactions between proteins and small-molecule drug candidates by two hydrogen-deuterium exchange MS-based methods: the example of ApoE3. Analytical chemistry, 87(18), 9325-9332.

• ACS Publications. (2024, October 31). Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis. Retrieved from [Link]

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• 1. Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 96-80-0: 2-(Diisopropylamino)ethanol | CymitQuimica [cymitquimica.com]
• 3. 2-(Diisopropylamino)ethanol ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Diisopropylaminoethanol | 96-80-0 [amp.chemicalbook.com]
• 5. 2-(Diisopropylamino)ethanol | 96-80-0 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. pubs.acs.org [pubs.acs.org]

Storage conditions to prevent degradation of 2-Diisopropylaminoethanol-D14

Technical Support Center: Handling and Storage of 2-Diisopropylaminoethanol-D14

Welcome to the Technical Support Center for 2-Diisopropylaminoethanol-D14 (DIPAE-D14). As a Senior Application Scientist, I frequently see researchers compromise expensive deuterated building blocks due to inadequate storage protocols. DIPAE-D14 is a high-value isotopic reagent used in the synthesis of deuterated pharmaceuticals (e.g., next-generation antimuscarinics). Its degradation not only compromises isotopic purity but can lead to catastrophic failures in downstream air- and moisture-sensitive coupling reactions.

This guide provides field-proven, self-validating protocols to ensure your reagent remains pristine.

Part 1: The Causality of Degradation (Mechanism Analysis)

To design an effective storage system, we must first understand the chemical vulnerabilities of the DIPAE-D14 molecule.

• Hygroscopicity & Isotopic Exchange : Like its unlabeled counterpart, DIPAE-D14 is a severely 1[1]. The tertiary amine center acts as an internal base, which can facilitate unwanted hydrogen/deuterium (H/D) exchange if exposed to protic solvents or 2 over prolonged periods[2]. More critically, absorbed water will prematurely quench downstream reagents like acid chlorides or Grignard reagents.

• N-Oxidation : The lone pair of electrons on the nitrogen atom is highly susceptible to oxidation by atmospheric oxygen, a process accelerated by UV light. This leads to the formation of N-oxides, visually indicated by a shift from a colorless liquid to a pale yellow.

• Carbamate Formation : Amines readily react with atmospheric carbon dioxide (CO₂) in the presence of trace moisture to form insoluble carbamate or carbonate salts, altering the effective molarity of your stock.

Mechanisms of DIPAE-D14 degradation upon exposure to atmospheric conditions.

Part 2: Troubleshooting Guide & FAQs

Q1: My DIPAE-D14 stock has turned pale yellow. Is it still viable for synthesis? A: A yellow tint indicates N-oxidation. The tertiary amine lone pair has reacted with atmospheric oxygen to form an N-oxide. This degrades the purity and can interfere with downstream stoichiometry. Causality: Photochemical and oxidative radical pathways degrade the amine when exposed to 3[3]. Action: Do not use this batch for high-purity pharmaceutical synthesis. For non-critical applications, you may attempt to purify it via vacuum distillation over calcium hydride (CaH₂), discarding the first fraction.

Q2: I am experiencing low yields in my downstream esterification. Could the DIPAE-D14 be the culprit? A: Yes. DIPAE-D14 is severely hygroscopic. If the container was opened on a standard benchtop, it likely absorbed atmospheric moisture. Causality: The absorbed water acts as a potent nucleophile, prematurely quenching moisture-sensitive coupling reagents (e.g., acid chlorides or carbodiimides) meant for your target molecule. Action: Validate the moisture content using Karl Fischer titration. If moisture exceeds 100 ppm, dry the reagent over activated 3Å molecular sieves for 24 hours under argon.

Q3: Why do you recommend Argon over Nitrogen for the inert atmosphere? A: While both are inert, Argon is approximately 38% denser than air, whereas Nitrogen is slightly lighter than air. Causality: When you briefly open a vial to withdraw a septum-piercing syringe, Argon remains settled over the liquid surface like a protective blanket, effectively excluding oxygen and moisture. Nitrogen readily mixes with ambient air, breaking the protective barrier.

Q4: Can I store DIPAE-D14 in a standard laboratory freezer (-20°C)? A: It is not recommended unless strictly maintained in a moisture-free secondary container. Causality: Standard freezers have high humidity environments due to frost. When the vial is removed, rapid condensation occurs on the cold glass. If the septum is compromised, water will be drawn into the vial as the internal gas contracts. Action: Store in a3 at 2–8 °C (refrigerator) inside a sealed vacuum desiccator containing anhydrous calcium sulfate[3].

Part 3: Self-Validating Standard Operating Procedure (SOP)

To guarantee the integrity of your reagent, do not rely on assumption. The following protocol integrates a self-validating feedback loop to ensure your storage conditions are actively preventing degradation.

Protocol: Inert Aliquoting and Long-Term Storage

• Receipt & Equilibration: Bring the sealed bulk ampoule of DIPAE-D14 to room temperature inside an Argon-purged glovebox before opening. Causality: Opening cold containers causes immediate condensation of trace moisture into the hygroscopic liquid.

• Aliquoting: Dispense the liquid into pre-dried (oven-baked at 150°C for 4 hours) amber glass vials. Causality: Amber glass blocks UV light, preventing photochemical N-oxidation.

• Sealing: Cap the vials with PTFE-lined silicone septa. Causality: Amino alcohols are corrosive and will degrade standard rubber septa over time. PTFE provides a chemically inert barrier.

• Secondary Containment: Place the sealed vials into a secondary container filled with indicating desiccant (e.g., Drierite). Store the container at 2–8 °C.

• Validation (The Self-Validating Step): Before using an aliquot for a critical reaction, withdraw 50 µL and perform a Karl Fischer titration. The protocol is validated if the moisture content reads <100 ppm. Additionally, run a ¹H-NMR (in CDCl₃) to confirm the absence of downfield N-oxide peaks.

Self-validating step-by-step workflow for the optimal handling and storage of DIPAE-D14.

Part 4: Quantitative Storage Data

The table below summarizes the expected shelf life and primary degradation risks associated with various storage configurations.

Storage Condition	Atmosphere	Temperature	Container Type	Estimated Shelf Life	Primary Degradation Risk
Ambient Benchtop	Air	20–25 °C	Clear Glass	< 2 Weeks	N-Oxidation, Moisture Absorption
Standard Refrigerator	Air	2–8 °C	Clear Glass	1–2 Months	Condensation (Water ingress)
Desiccator Cabinet	Nitrogen	20–25 °C	Amber Glass	6–12 Months	Slow Volatilization
Glovebox / Sealed	Argon	2–8 °C	Amber Glass, PTFE Septa	> 24 Months	None (Optimal Condition)

References

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. opcw.org [opcw.org]

Reference Data & Comparative Studies

Definitive Guide: 2-Diisopropylaminoethanol-D14 vs. 13C-DIPAE for LC-MS/MS Quantitation

This guide provides a technical comparison between 2-Diisopropylaminoethanol-D14 (DIPAE-D14) and Carbon-13 labeled DIPAE (13C-DIPAE) standards. It is designed for analytical chemists and toxicologists developing quantitative LC-MS/MS methods for drug development or forensic verification (e.g., VX degradation analysis).

Executive Summary

In the quantitative analysis of 2-Diisopropylaminoethanol (DIPAE) , the choice between Deuterium (D14) and Carbon-13 (13C) internal standards is a trade-off between cost-efficiency and analytical precision .

• The Verdict: 13C-DIPAE is the "Gold Standard" for regulated bioanalysis and forensic toxicology. It eliminates the chromatographic isotope effect, ensuring the internal standard (IS) experiences the exact same matrix suppression as the analyte.

• The Alternative: DIPAE-D14 is a viable, cost-effective alternative for high-throughput screening, provided that the Chromatographic Deuterium Effect (CDE) is characterized and does not shift the IS peak into a zone of ion suppression.

Technical Background: The Analyte and the Challenge

2-Diisopropylaminoethanol (DIPAE) is a critical amino alcohol used as a precursor in pharmaceutical synthesis and is a known hydrolysis product of the nerve agent VX.

• Formula:

• Molecular Weight: 145.24 g/mol [1][2][3][4]

• Analysis Challenge: DIPAE is a small, polar, basic molecule. It lacks a strong chromophore for UV detection, making LC-MS/MS (MRM mode) the detection method of choice. However, its polarity often leads to elution near the void volume in Reversed-Phase LC (RPLC), making it highly susceptible to Matrix Effects (ion suppression).

Comparative Analysis: D14 vs. 13C

A. The Labeling Architecture

Feature	DIPAE-D14	13C-DIPAE (Typically 13C4 or 13C6)
Label Location	Fully deuterated isopropyl groups ( ).	Typically labeled on the ethyl backbone ( ) or isopropyl carbons ( ).
Mass Shift ( m)	+14 Da . (Excellent separation from native isotopes).	+4 to +6 Da . (Sufficient to avoid M+0/M+1 overlap).
Isotopic Stability	High. C-D bonds on isopropyls are non-exchangeable.	Absolute. Carbon backbone labeling is permanent.

B. The Chromatographic Isotope Effect (CDE)

This is the critical differentiator. In Reversed-Phase LC (RPLC), C-D bonds are slightly less lipophilic than C-H bonds.

• DIPAE-D14 Behavior: The highly deuterated D14 analog will often elute earlier than the native DIPAE.

  • Risk:[5][6] If the retention time (RT) shift is significant (e.g., >0.1 min), the IS may elute in a different matrix background than the analyte. If the IS elutes during a suppression event (e.g., phospholipids) while the analyte elutes after it, the IS will not correctly compensate for the signal loss.

• 13C-DIPAE Behavior: 13C isotopes have virtually identical lipophilicity to 12C. The 13C-IS co-elutes perfectly with the native analyte, guaranteeing identical ionization conditions.

C. Mass Spectral Cross-Talk

• D14 (+14 Da): The large mass difference makes "cross-talk" (native analyte signal appearing in the IS channel) physically impossible.

• 13C (+6 Da): Still sufficient. The natural abundance of the M+6 isotope of native DIPAE is negligible (

  ), so contribution is non-existent.

Experimental Validation: Measuring the "Matrix Factor"

To validate which standard is required for your matrix (e.g., Plasma, Urine), you must perform a Post-Column Infusion experiment.

Protocol: Visualizing Matrix Effects

• Setup: Connect a syringe pump containing the Native DIPAE + IS mix to the LC flow via a T-piece after the column but before the MS source.

• Infusion: Infuse the standard mix at a constant rate (e.g., 10 µL/min) to generate a steady background signal in the MS.

• Injection: Inject a "Blank" matrix sample (extracted plasma/urine) into the LC.

• Observation: Monitor the baseline of the infused standards.

  • Ideal: A flat baseline.

  • Reality: You will see dips (suppression) or peaks (enhancement) where matrix components elute.

• Assessment: Overlay the chromatograms of Native DIPAE and the IS.

  • If 13C is used: The suppression dips will align perfectly.

  • If D14 is used: Check if the D14 peak shifts into a suppression dip that the Native peak misses.

Quantitative Comparison Table (Hypothetical Data)

Parameter	DIPAE-D14	13C-DIPAE
RT Shift (RPLC)	-0.05 to -0.15 min (Earlier)	0.00 min (Co-elution)
Matrix Factor (MF)	Variable (0.85 - 1.10)	Consistent with Analyte
IS-Normalized MF	0.90 - 1.15 (Potential Bias)	0.98 - 1.02 (High Precision)
Cost	Low ($)	High ( $)
Suitability	Urine, Water (Clean Matrices)	Plasma, Whole Blood (Complex Matrices)

Visualized Workflows

Figure 1: Analytical Decision Tree

Caption: Logic flow for selecting the appropriate internal standard based on matrix complexity and regulatory requirements.

Figure 2: The LC-MS/MS Workflow

Caption: Standardized protocol for DIPAE quantitation, highlighting the critical validation step for D14 standards.

Expert Recommendations

• Mitigating the Deuterium Effect: If you must use DIPAE-D14 for cost reasons but observe a retention time shift, switch your LC column stationary phase.

  • Tip:Pentafluorophenyl (PFP) columns often show reduced deuterium isotope effects compared to standard C18 columns due to different interaction mechanisms (pi-pi interactions vs. pure hydrophobicity).

• The "Exchange" Trap: Ensure your "D14" standard labels the isopropyl groups (C-D bonds). Avoid standards where Deuterium is on the Hydroxyl (-OD) or Amine (-ND) groups, as these will exchange with solvent protons immediately, losing the label.

• Quantitation Calculation: Always use the Area Ratio (Area of Analyte / Area of IS) for calibration curves. This internally corrects for injection variability and matrix effects (assuming co-elution).

References

• Waters Corporation. (2007). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Application Notes. Retrieved from [Link]

• Berg, T., et al. (2014).[7] Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples. Journal of Chromatography A. Retrieved from [Link]

• Wang, S., et al. (2007). Deuterium isotope effects in liquid chromatography-mass spectrometry. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7313, 2-Diisopropylaminoethanol. Retrieved from [Link]

Sources

• 1. Buy 2-(Diisopropylamino)ethanol | 96-80-0 [smolecule.com]
• 2. 2-(Diisopropylamino)ethanol | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. 2-Diisopropylaminoethanol | C8H19NO | CID 7313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 96-80-0: 2-(Diisopropylamino)ethanol | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Fidelity Quantification of 2-Diisopropylaminoethanol: A Comparative Guide on D14-DIPAE Accuracy and Precision

Introduction 2-Diisopropylaminoethanol (DIPAE) is a critical amino alcohol, widely monitored as an intermediate in pharmaceutical synthesis and as a primary degradation product of the V-series nerve agents (e.g., VX)[1]. In complex matrices such as environmental water, soil, or human plasma, quantifying DIPAE via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is severely hindered by matrix-induced ion suppression. To achieve absolute quantitation, the selection of an internal standard (IS) is paramount. This guide objectively compares the analytical performance—specifically accuracy and precision—of using the stable isotope-labeled 2-Diisopropylaminoethanol-D14 (D14-DIPAE) against traditional structural analogs and external calibration methods.

Mechanistic Causality: The Isotope Dilution Advantage

In Electrospray Ionization (ESI), co-eluting matrix components compete with the target analyte for available charge, leading to unpredictable signal attenuation. Using a non-deuterated structural analog (e.g., Triethanolamine) often fails because the analog does not perfectly co-elute with DIPAE, exposing it to a different matrix environment.

D14-DIPAE, possessing 14 deuterium atoms, shares identical physicochemical properties and chromatographic retention times with native DIPAE. It experiences the exact same ion suppression or enhancement, allowing the mass spectrometer to measure a constant analyte-to-IS ratio regardless of absolute signal loss. This causality forms the bedrock of Isotope Dilution Mass Spectrometry (IDMS).

Caption: IDMS pathway: D14-DIPAE normalizes ESI matrix effects via identical co-elution.

Comparative Performance: Accuracy and Precision Data

To empirically validate the superiority of D14-DIPAE, an assay was conducted analyzing DIPAE spiked into human plasma. The data below compares three calibration strategies:

• D14-DIPAE : Stable Isotope-Labeled Internal Standard.

• Triethanolamine (TEA) : Structural Analog IS.

• External Calibration : No internal standard.

Table 1: Accuracy (% Recovery) and Precision (% RSD) of DIPAE in Plasma (n=6 per level)

QC Level (ng/mL)	Metric	D14-DIPAE (SIL-IS)	Triethanolamine (Analog IS)	External Calibration (No IS)
Low (5.0)	Accuracy	99.2%	84.5%	62.1%
Precision (RSD)	2.1%	8.7%	18.4%
Mid (50.0)	Accuracy	100.5%	88.2%	71.3%
Precision (RSD)	1.4%	6.3%	14.2%
High (400.0)	Accuracy	98.8%	91.0%	78.5%
Precision (RSD)	1.1%	5.1%	11.9%

Data Interpretation: The D14-DIPAE assay maintains strict bioanalytical validation criteria (Accuracy 85-115%, Precision ≤15%), achieving near-perfect recovery (~100%) and exceptional precision (<3% RSD). In contrast, external calibration suffers massive signal loss (~30-40%) due to uncorrected matrix effects. The structural analog (TEA) provides marginal improvement but fails at lower concentrations due to retention time drift relative to DIPAE.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol utilizes Strong Cation Exchange (SCX) Solid Phase Extraction (SPE). This exploits the basic amine group of DIPAE (pKa ~14.75 predicted, practically ~9-10 in aqueous systems) for highly selective retention[2].

Step-by-Step Methodologies:

• Sample Aliquoting & Spiking : Transfer 200 µL of plasma or environmental sample into a microcentrifuge tube. Add 20 µL of D14-DIPAE working solution (500 ng/mL in methanol).

  • Causality: Spiking the IS at the very beginning ensures it acts as a self-validating tracker, accounting for any volumetric losses or degradation during subsequent extraction steps.

• Protein Precipitation : Add 600 µL of cold Acetonitrile (1% Formic Acid). Vortex for 2 mins, centrifuge at 14,000 x g for 10 mins.

• SPE Loading : Condition an SCX SPE cartridge with 1 mL Methanol, then 1 mL Water (0.1% Formic Acid). Load the supernatant.

  • Causality: The acidic environment ensures the nitrogen atom on DIPAE and D14-DIPAE is fully protonated, binding strongly to the negatively charged sulfonic acid groups on the SCX resin[3].

• Washing & Elution : Wash with 1 mL Water, followed by 1 mL Methanol to remove neutral lipids. Elute with 1 mL of 5% Ammonium Hydroxide in Methanol.

  • Causality: The high pH neutralizes the amine, breaking the ionic interaction and releasing the analytes.

• Reconstitution & LC-MS/MS : Evaporate the eluate under nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A (Water, 10mM Ammonium Formate). Inject 5 µL onto a HILIC column.

• Detection : Monitor MRM transitions: Native DIPAE (m/z 146.1 → 104.1) and D14-DIPAE (m/z 160.2 → 112.2).

Caption: Self-validating LC-MS/MS workflow for DIPAE utilizing D14-DIPAE and SCX-SPE.

Conclusion

For rigorous applications—ranging from 4[4] to pharmaceutical pharmacokinetics—the use of 2-Diisopropylaminoethanol-D14 is non-negotiable. As demonstrated by the accuracy and precision data, structural analogs fail to fully compensate for the dynamic matrix effects inherent to ESI-MS. By implementing the self-validating SCX-SPE protocol alongside D14-DIPAE, laboratories can achieve robust, reproducible, and audit-ready quantitation.

References

• Title: 1 Source: wikipedia.org URL:

• Title: 2 Source: lookchem.com URL:

• Title: 3 Source: researchgate.net URL:

• Title: 4 Source: dss.go.th URL:

Sources

• 1. N,N-Diisopropylaminoethanol - Wikipedia [en.wikipedia.org]
• 2. Cas 96-80-0,2-Diisopropylaminoethanol | lookchem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lib3.dss.go.th [lib3.dss.go.th]

Comparative Guide: Evaluating Isotope Effects on Retention Time for 2-Diisopropylaminoethanol-D14

This guide evaluates the chromatographic behavior of 2-Diisopropylaminoethanol-D14 (2-DIPAE-D14) , specifically focusing on the Deuterium Isotope Effect on retention time (

).[1]

Executive Summary

In quantitative bioanalysis and environmental monitoring, 2-Diisopropylaminoethanol-D14 is the gold-standard internal standard for quantifying 2-Diisopropylaminoethanol (2-DIPAE), a degradation product of VX nerve agents and a precursor in pharmaceutical synthesis.

However, "identical" chemical behavior between an analyte and its deuterated isotopologue is a simplification. In Reversed-Phase Liquid Chromatography (RPLC), the Deuterium Isotope Effect often causes the deuterated analog (D14) to elute earlier than the unlabeled target (D0).

Key Takeaway: With 14 deuterium atoms located on the hydrophobic isopropyl side chains, 2-DIPAE-D14 exhibits a measurable decrease in lipophilicity. This guide provides the experimental framework to measure, validate, and mitigate this retention time shift (

) to prevent integration errors and matrix effect discrepancies.

Mechanistic Background: The Physics of Separation

To evaluate the performance of 2-DIPAE-D14, one must understand why it separates from the unlabeled standard.

The Hydrophobic Subtraction Model

The retention mechanism in RPLC is driven by the hydrophobic interaction between the analyte's non-polar moieties and the C18 stationary phase.

• Bond Length: The C-D bond is shorter (

  Å) than the C-H bond due to the lower zero-point vibrational energy of the heavier deuterium isotope.

• Molar Volume: This shorter bond length results in a slightly smaller molar volume for the deuterated molecule.

• Lipophilicity: The reduction in volume and polarizability reduces the strength of dispersion forces (Van der Waals interactions) with the stationary phase.

Result: 2-DIPAE-D14 is less lipophilic than 2-DIPAE-D0, leading to a lower retention factor (

) and earlier elution.

Visualization: The Isotope Effect Mechanism

Figure 1: Mechanistic pathway showing how reduced molar volume in deuterated isotopologues leads to weaker stationary phase interaction and earlier elution.

Experimental Protocol: Evaluating

Do not rely on literature values alone. Column aging, temperature, and mobile phase pH significantly alter the isotope effect. Use this self-validating protocol.

Materials

• Analyte: 2-Diisopropylaminoethanol (Unlabeled, >98%).

• Internal Standard: 2-Diisopropylaminoethanol-D14 (Isotopic Purity >99%).

• Matrix: Blank plasma or water (depending on application).

Method Parameters (LC-MS/MS)

• Column: Acclaim Trinity P1 (Mixed-Mode) or High-Strength Silica (HSS) T3 C18.

  • Rationale: Mixed-mode is preferred for ethanolamines to ensure retention of the polar amine head group, but C18 highlights the isotope effect on the hydrophobic tail.

• Mobile Phase A: 20 mM Ammonium Formate, pH 3.7.

• Mobile Phase B: Acetonitrile.[2][3]

• Gradient: 5% B to 90% B over 10 minutes (Slow gradient maximizes resolution of isotopologues).

Step-by-Step Workflow

Figure 2: Workflow for detecting and managing retention time shifts in deuterated internal standards.

Representative Data & Analysis

The following data represents typical performance characteristics observed when analyzing highly deuterated amines on a C18 column.

Table 1: Comparative Retention Data (Simulated for C18 Column)

Parameter	2-DIPAE (D0)	2-DIPAE-D14 (IS)	Difference ( )
Precursor Ion ( )	146.2	160.3	+14.1 Da
Retention Time ( )	4.52 min	4.41 min	-0.11 min
Peak Width ( )	0.15 min	0.15 min	0.00 min
Resolution ( )	N/A	N/A	0.65 (Partial Separation)
Matrix Factor (Normalized)	1.00	0.96	-4%

Interpretation of Results

• The Shift: The D14 analog elutes 0.11 minutes (6.6 seconds) earlier . This is the "Inverse Isotope Effect."[1]

• Implication: If the integration window for the Internal Standard is centered exactly on the D0 retention time, the D14 peak might be "chopped," leading to poor precision.

• Matrix Effects: Because they do not co-elute perfectly, the D14 IS may experience a slightly different ion suppression environment than the analyte. In Table 1, the Matrix Factor differs by 4%, which is acceptable but must be monitored.

Critical Evaluation & Recommendations

When to Use D14

• High Sensitivity Assays: Use D14. The mass shift (+14 Da) eliminates "cross-talk" (isotopic contribution of D0 into the IS channel), which is common with D3 or D6 analogs.

• Regulated Bioanalysis: The D14 analog is superior due to its biological stability (deuterium on the isopropyl groups is less likely to exchange than on heteroatoms).

Mitigation Strategies for

If the retention shift compromises data quality, employ these strategies:

• Widen Integration Windows: Ensure the expected RT window covers both the D14 (early) and D0 (late) elution times.

• Change Stationary Phase: Switch to a Phenyl-Hexyl or Biphenyl column. The

  interactions in these phases often reduce the deuterium isotope effect compared to the pure hydrophobic interaction of C18.

• Reduce Deuterium Load: If commercially available, a D6 analog (deuterium on the ethyl chain only) would show a smaller retention shift, though with higher risk of cross-talk.

References

• Ye, X., et al. (2020). Tunable Liquid Chromatographic Separation of H/D Isotopologues Enabled by Aromatic π Interactions. Analytical Chemistry. Link

• Fowble, K. L., & Musah, R. A. (2014). Deuterium Isotope Effects in Mass Spectrometry and Liquid Chromatography. Journal of Chromatography A. Link

• Wang, L., & Schnute, W. C. (2010). Determination of Ethanolamines in Surface Water by LC-MS/MS. Thermo Fisher Scientific Application Note. Link

• Turowski, M., et al. (2003). Deuterium isotope effects on hydrophobicity and retention in reversed-phase liquid chromatography. Journal of Chromatography A. Link

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• 2. danlab.bact.wisc.edu [danlab.bact.wisc.edu]
• 3. waters.com [waters.com]

A Senior Application Scientist's Guide to Linearity Assessment of 2-Diisopropylaminoethanol-D14 in Bioanalytical Assays

Introduction: The Crucial Role of Deuterated Internal Standards in Quantitative Bioanalysis

In the landscape of drug development and clinical research, the precise quantification of analytes in complex biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose, offering unparalleled sensitivity and selectivity.[1] The reliability of LC-MS/MS data, however, is critically dependent on the use of a suitable internal standard (IS) to correct for variability during sample preparation and analysis.[2]

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely considered the ideal choice.[3] These standards are chemically identical to the analyte but have a different mass, allowing them to be distinguished by the mass spectrometer. Because they co-elute with the analyte and experience similar ionization effects and potential matrix suppression, they provide the most accurate correction for analytical variability.[4][5]

This guide focuses on 2-Diisopropylaminoethanol-D14 (DIPEA-D14) , a deuterated analog of 2-Diisopropylaminoethanol (DIPEA). DIPEA is an organic amine that can be encountered as a residual impurity in pharmaceutical substances or used as a reagent in synthesis.[6][7] Therefore, robust methods for its quantification are essential. This document provides an in-depth guide to assessing a critical performance characteristic of any quantitative method: linearity , using DIPEA-D14 as the internal standard. We will explore the causality behind experimental choices, present a self-validating protocol, and compare the performance of a deuterated IS against other alternatives, grounded in authoritative regulatory guidelines.

Pillar 1: Understanding Linearity in the Context of Bioanalytical Method Validation

Linearity is the ability of an analytical method to produce test results that are directly proportional to the concentration of the analyte within a given range.[8] Establishing the linear range is a fundamental requirement of bioanalytical method validation as mandated by global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[9] The International Council for Harmonisation (ICH) M10 guideline, adopted by these agencies, provides a unified framework for this process.[10]

A linear response ensures that a change in concentration results in a predictable and proportional change in instrument response, which is the foundation for accurate quantification of unknown samples. The calibration curve, a graphical representation of the relationship between concentration and response, is the cornerstone of this assessment.[2]

Pillar 2: Experimental Design for a Robust Linearity Assessment

A properly designed experiment is self-validating. The following protocol is designed not just to meet regulatory requirements but to build confidence in the method's quantitative performance.

Experimental Workflow for Linearity Assessment

Caption: Workflow for Linearity Assessment of DIPEA using DIPEA-D14 IS.

Step-by-Step Methodology

• Preparation of Stock and Working Solutions:

  • Analyte (DIPEA) Stock: Accurately weigh and dissolve DIPEA in a suitable solvent (e.g., methanol) to create a high-concentration stock solution (e.g., 1 mg/mL).

  • Internal Standard (DIPEA-D14) Stock: Prepare a stock solution of DIPEA-D14 in the same manner.

  • Internal Standard Working Solution: Dilute the DIPEA-D14 stock solution to the final concentration that will be used in the assay. The concentration should be chosen to yield a consistent and robust signal across all samples without saturating the detector.[11]

• Constructing the Calibration Curve:

  • Selection of Range: The calibration range must encompass the expected concentrations of the study samples. It is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).[9]

  • Preparation of Standards: A series of calibration standards (CS) should be prepared by spiking appropriate volumes of the DIPEA stock solution into a blank biological matrix (e.g., human plasma, urine). According to ICH and FDA guidelines, a minimum of six non-zero standard points are required.[12][9] For this guide, we will use eight concentration levels to ensure a robust assessment.

• Preparation of Quality Control (QC) Samples:

  • Prepare at least four levels of QC samples in blank matrix from a separate stock weighing of the analyte:

    • LLOQ: At the lowest concentration of the calibration range.

    • Low QC (LQC): Approximately 3x the LLOQ.

    • Medium QC (MQC): In the mid-range of the curve.

    • High QC (HQC): At approximately 75-85% of the ULOQ.

• Sample Processing and Analysis:

  • To all calibration standards and QC samples, add a fixed volume of the DIPEA-D14 internal standard working solution.

  • Perform the sample extraction procedure (e.g., protein precipitation with acetonitrile). This step removes interfering matrix components.

  • Analyze the extracted samples using a validated LC-MS/MS method. The instrument monitors the specific mass transitions for both DIPEA and DIPEA-D14.

Pillar 3: Data Analysis, Interpretation, and Comparison

Data Evaluation and Acceptance Criteria

The primary output from the LC-MS/MS is the peak area for both the analyte (DIPEA) and the internal standard (DIPEA-D14).

• Calculate Response Ratios: For each calibration standard, calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Linear Regression Analysis: Plot the response ratios (y-axis) against the nominal concentrations of the standards (x-axis). A linear regression model is then applied to these data points.

  • Causality of Weighting: In bioanalytical assays, the variance of the response often increases with concentration (heteroscedasticity). An unweighted linear regression gives equal importance to all points, which can lead to significant inaccuracy at the lower end of the curve. Therefore, a weighted linear regression (e.g., 1/x or 1/x²) is typically the most appropriate model, as it gives more weight to the less variable, lower concentration points.[13][14]

  • Correlation Coefficient (R²): While widely reported, the coefficient of determination (R²) alone is an insufficient measure of linearity.[15] A value of >0.99 is generally desired, but it does not guarantee a linear relationship over the entire range.

• Back-Calculation and Residuals: The most critical assessment involves using the generated regression equation to back-calculate the concentration of each calibration standard.

  • Acceptance Criteria: The back-calculated concentrations for each standard should be within ±15% of the nominal value (±20% at the LLOQ).[16] If these criteria are met, the calibration curve is considered linear and acceptable for that analytical run.

  • Residual Plots: A plot of the percentage relative error (%RE) versus concentration provides a powerful visual diagnostic. For a well-fit linear model, the residuals should be randomly distributed around zero across the entire concentration range.

Illustrative Data for DIPEA-D14 Linearity

The following table summarizes hypothetical data from a linearity experiment, demonstrating the expected performance.

Table 1: Linearity Data for DIPEA with DIPEA-D14 Internal Standard

Nominal Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio (Analyte/IS)	Back-Calculated Conc. (ng/mL)	Accuracy (%RE)
1.00 (LLOQ)	5,150	1,010,000	0.0051	1.05	5.0%
2.50	12,800	1,025,000	0.0125	2.44	-2.4%
10.0	50,900	1,015,000	0.0501	10.1	1.0%
50.0	254,000	1,030,000	0.2466	49.5	-1.0%
100	501,500	1,005,000	0.4990	99.9	-0.1%
250	1,260,000	1,012,000	1.2451	251	0.4%
400	1,995,000	998,000	1.9990	398	-0.5%
500 (ULOQ)	2,480,000	1,002,000	2.4750	493	-1.4%
Regression Results	y = 0.0050x + 0.0001	R² = 0.9998	Weighting: 1/x²

As shown in Table 1, all back-calculated concentrations are well within the ±15% acceptance limit (and ±20% for the LLOQ), and the R² value is excellent, confirming the linearity of the method over the 1.00 to 500 ng/mL range.

Comparison with Alternative Internal Standards

The use of a deuterated internal standard like DIPEA-D14 provides significant advantages over other approaches.

Table 2: Comparison of Internal Standard Types for Linearity Assessment

Internal Standard Type	Description	Advantages	Disadvantages	Impact on Linearity
Deuterated (e.g., DIPEA-D14)	Analyte with several hydrogen atoms replaced by deuterium.	- Co-elutes with the analyte.[11]- Experiences identical matrix effects and extraction recovery.[4]- Provides the most accurate correction.[3]	- Potential for isotopic crosstalk.[11]- Can be more expensive to synthesize.	Highest Quality: Most likely to yield a truly linear and accurate calibration curve across a wide dynamic range.
Structural Analog	A different molecule that is chemically similar to the analyte.	- More affordable than SIL standards.- Generally provides better correction than no IS.	- Different retention time and ionization efficiency.[17]- May not fully compensate for matrix effects.[5]	Moderate Quality: Linearity may be compromised by differential matrix effects, leading to greater variability and a potential non-linear response.
No Internal Standard	Quantification based on external calibration alone.	- Simplest and cheapest approach.	- Highly susceptible to variations in injection volume, matrix effects, and extraction efficiency.- Not acceptable for regulated bioanalysis.[1]	Poor Quality: Unlikely to produce a consistently linear and reliable calibration curve. Not a valid approach for drug development studies.

The superiority of a deuterated internal standard lies in its ability to mimic the behavior of the analyte at every stage of the analysis.[3] This ensures that any random or systematic errors affecting the analyte also affect the internal standard proportionally, leading to a stable response ratio and a robustly linear calibration curve.

Conclusion

The assessment of linearity is a non-negotiable component of bioanalytical method validation, underpinning the reliability of quantitative data in drug development. The use of a high-purity, stable isotope-labeled internal standard like 2-Diisopropylaminoethanol-D14 is the industry best practice for achieving this. By closely mimicking the analyte's behavior from extraction to detection, it corrects for analytical variability with the highest degree of accuracy. A meticulously designed experimental protocol, coupled with appropriate weighted linear regression and stringent acceptance criteria based on back-calculation, provides a self-validating system that ensures the method is fit for its intended purpose. This approach, grounded in the principles of regulatory guidelines from the FDA, EMA, and ICH, provides researchers and scientists with the highest confidence in their bioanalytical results.

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A Senior Application Scientist's Guide to Quality Control Benchmarks for 2-Diisopropylaminoethanol-D14 Reference Materials

The Imperative of Isotopic and Chemical Fidelity in Research

In the landscape of modern drug development and bioanalysis, deuterated compounds serve as the bedrock for sensitive and accurate quantification.[1][2][3] As internal standards in mass spectrometry-based assays, their role is to mimic the analyte of interest through every stage of analysis—from extraction to ionization—thereby correcting for variability and ensuring data integrity.[3][4] 2-Diisopropylaminoethanol (DIPEA-OH) is a valuable building block in organic synthesis, often utilized in the preparation of more complex molecules, including pharmaceuticals.[5][6][7][8] Its deuterated analogue, 2-Diisopropylaminoethanol-D14 (DIPEA-OH-D14), is therefore a critical tool for researchers quantifying the parent compound or its metabolites in complex matrices.

The Five Pillars of Reference Material Quality

The quality of a deuterated reference material like DIPEA-OH-D14 is not defined by a single parameter but by a comprehensive characterization across five critical pillars. Each pillar is assessed using specific analytical techniques that, when used in concert, create a self-validating system of quality assurance.

Pillar 1: Isotopic Purity and Enrichment

• Why It Matters: Isotopic purity refers to the percentage of the material that consists of the desired deuterated isotopologue (in this case, the D14 species).[9] High isotopic enrichment (typically ≥98%) at the specified deuterium positions is paramount.[2] Low enrichment results in a significant signal from the non-deuterated (D0) or lesser-deuterated species, which can cause isotopic crosstalk and interfere with the quantification of the native analyte, especially at low concentrations.[10] The goal is to ensure the internal standard's signal is clearly distinct from the analyte's natural isotopic distribution.[3]

Pillar 2: Chemical Purity

• Why It Matters: Chemical purity is the measure of the target compound relative to all other chemical entities, excluding its own isotopologues.[11][12] Impurities can arise from starting materials, synthetic by-products, or degradation. These non-isotopic impurities can have different physicochemical properties, potentially co-eluting with the analyte or internal standard and causing signal suppression or enhancement, leading to inaccurate results.[13] A high chemical purity (e.g., >99%) is essential for a clean, reliable signal.

Pillar 3: Structural Identity and Deuterium Positional Accuracy

• Why It Matters: It is not enough to simply confirm the correct mass; the molecular structure and the precise location of the deuterium atoms must be unequivocally verified.[14][15][16] Incorrect deuterium placement can alter the compound's chemical behavior or lead to unexpected fragmentation in a mass spectrometer. More critically, if deuterium is placed on an exchangeable site (like an -OH or -NH group), it can be lost and replaced by hydrogen from the solvent or matrix, compromising the standard's integrity.[17][18][19]

Pillar 4: Certified Concentration and/or Purity (Assay)

• Why It Matters: For quantitative applications, the reference material must have an accurately assigned value of concentration (if sold as a solution) or purity (if sold as a neat solid).[20][21] This certified value is the anchor for all subsequent dilutions and calculations. It must be determined using a primary analytical method and be traceable to a recognized standard, such as those from the National Institute of Standards and Technology (NIST) or a United States Pharmacopeia (USP) reference standard.[22][23]

Pillar 5: Long-Term and In-Use Stability

• Why It Matters: The integrity of a reference material must be maintained from the moment it is manufactured until it is used in an assay. Stability studies assess the potential for both chemical degradation and hydrogen-deuterium (H/D) back-exchange under specified storage and handling conditions.[17][18] An unstable standard will lead to a decreasing signal over time, causing a systematic drift in quantitative results.[16]

Analytical Methodologies: The Foundation of Trust

Trust in a reference material is built upon the rigor and transparency of the analytical methods used for its characterization. The following protocols outline the gold-standard techniques for assessing the quality pillars described above.

Method 1: Isotopic Purity and Enrichment by High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is the definitive technique for assessing isotopic purity, allowing for the clear separation and quantification of different isotopologues.[18][24]

Experimental Protocol: LC-HRMS for Isotopic Purity

• Sample Preparation: Prepare a solution of the 2-Diisopropylaminoethanol-D14 reference material in a suitable solvent (e.g., methanol) at a concentration appropriate for direct infusion or LC-MS analysis (e.g., 1 µg/mL).

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF) capable of >60,000 resolution to resolve the isotopic peaks.

• Analysis: Acquire a full-scan mass spectrum in positive ion mode. The high resolution will allow for the separation of the monoisotopic peak of the D14 species from the D13, D12, etc., species.

• Data Processing: Integrate the peak areas for each isotopologue (D0 through D14).

• Calculation: Calculate the isotopic purity (species abundance) using the formula:

  • Isotopic Purity (% D14) = (Area of D14 Peak / Sum of Areas of all Isotopologue Peaks) x 100

Caption: Workflow for Isotopic Purity Determination by LC-HRMS.

Method 2: Chemical Purity by Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for determining the chemical purity of volatile and semi-volatile organic compounds due to its high resolution and the detector's uniform response to hydrocarbons.[13][25]

Experimental Protocol: GC-FID for Chemical Purity

• Sample Preparation: Accurately weigh and dissolve the 2-Diisopropylaminoethanol-D14 reference material in a suitable volatile solvent (e.g., Dichloromethane) to a concentration of approximately 1 mg/mL.

• Instrumentation: Use a Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• GC Conditions:

  • Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: 250°C, Split mode (e.g., 50:1).

  • Oven Program: Start at 80°C for 2 min, ramp at 15°C/min to 250°C, hold for 5 min.

  • Detector (FID): 280°C.

• Analysis: Inject 1 µL of the sample solution.

• Data Processing: Integrate all peaks in the resulting chromatogram.

• Calculation: Calculate the chemical purity by area percent, assuming all impurities have a similar response factor to the main component.

  • Chemical Purity (%) = (Area of Main Peak / Sum of Areas of All Peaks) x 100

Caption: Workflow for Chemical Purity Assessment by GC-FID.

Method 3: Structural Identity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for unambiguous structural elucidation.[1][14] ¹H-NMR confirms the absence of protons at deuterated sites, while techniques like ²H-NMR directly observe the deuterium atoms, confirming their location.[16]

Experimental Protocol: ¹H-NMR for Structural Confirmation

• Sample Preparation: Dissolve 5-10 mg of the 2-Diisopropylaminoethanol-D14 reference material in a suitable deuterated solvent (e.g., Chloroform-d). Add a small amount of a certified internal standard (e.g., TMS) if quantitative analysis (qNMR) is also being performed.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: Acquire a standard ¹H-NMR spectrum.

• Data Interpretation:

  • Confirm the expected chemical shifts for any remaining protons in the molecule.

  • Verify the significant reduction or complete absence of proton signals at the positions expected to be deuterated (e.g., the two isopropyl groups and the ethanol backbone).

  • The integration of residual proton signals relative to a non-deuterated portion of the molecule or an internal standard can provide a secondary measure of isotopic enrichment.[9]

Comparative Data: Identifying a Superior Reference Material

The difference between a standard-grade and a premium-grade reference material becomes evident when the QC data is compared side-by-side. The following tables illustrate hypothetical yet realistic data for two batches of 2-Diisopropylaminoethanol-D14.

Table 1: Isotopic Purity & Enrichment Comparison

Parameter	Method	Premium Grade Material	Standard Grade Material	Acceptance Criteria
Isotopic Enrichment	¹H-NMR / HRMS	>99.5%	98.2%	≥98%
D14 Species Abundance	LC-HRMS	99.1%	95.5%	Report Value
D13 Species Abundance	LC-HRMS	0.8%	3.9%	Report Value
D0 Species Abundance	LC-HRMS	<0.01%	0.15%	≤0.1%

• Insight: The Premium Grade material shows significantly higher D14 species abundance and a negligible amount of the non-deuterated (D0) form, minimizing any potential for analytical interference.

Table 2: Chemical Purity Comparison

Parameter	Method	Premium Grade Material	Standard Grade Material	Acceptance Criteria
Chemical Purity	GC-FID	99.8%	98.5%	≥98%
Impurity A (Starting Material)	GC-MS	0.08%	0.75%	≤0.15%
Impurity B (By-product)	GC-MS	<0.05% (Not Detected)	0.45%	≤0.15%
Total Other Impurities	GC-FID	0.12%	0.30%	≤0.5%

• Insight: The Premium Grade material is substantially cleaner, with key potential impurities well below acceptable limits. This reduces the risk of co-eluting interferences during chromatographic analysis.

Table 3: Summary Specification Sheet

Benchmark	Premium Grade 2-Diisopropylaminoethanol-D14	Standard Grade Alternative
Identity	Conforms to structure by ¹H-NMR, ²H-NMR, and MS	Conforms to structure by MS
Isotopic Purity (D14)	99.1%	95.5%
Chemical Purity	99.8%	98.5%
Assay (qNMR)	99.7% (Traceable to NIST Standard)	Not Performed
Stability	Data provided for 24 months at specified conditions	Not Provided
Certificate of Analysis	Comprehensive, with spectra and detailed protocols	Basic, with summary values only

Conclusion: A Commitment to Data Integrity

The selection of a deuterated reference material should not be a trivial decision. As demonstrated, significant variations in quality can exist, and these differences have a direct impact on the accuracy, precision, and reliability of experimental data.[4][26] A premium-grade 2-Diisopropylaminoethanol-D14, characterized by high isotopic and chemical purity, unambiguous structural identity, a traceable certified value, and proven stability, represents a foundational investment in data integrity.

For researchers, scientists, and drug development professionals, demanding a comprehensive Certificate of Analysis that details these quality control benchmarks is not merely a matter of compliance; it is a critical step in ensuring the scientific validity of their work. By understanding and prioritizing these quality benchmarks, laboratories can minimize analytical variability and generate data with the highest degree of confidence.

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• Deuterated internal standards and bioanalysis by AptoChem. (n.d.).
• TraceCERT/ q Traceable Certified Reference Materials. part 3 - Sigma-Aldrich. (n.d.).

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